Cas no 832712-67-1 (2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate)

2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate structure
832712-67-1 structure
Product name:2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
CAS No:832712-67-1
MF:C18H19F5O3Si
MW:406.419183969498
CID:674821
PubChem ID:71415900

2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
    • benzoic acid,1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol
    • 832712-67-1
    • Benzoic acid--1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol (1/1)
    • DTXSID10835305
    • Inchi: InChI=1S/C11H13F5OSi.C7H6O2/c1-18(2,8-6-4-3-5-7-8)11(15,16)9(17)10(12,13)14;8-7(9)6-4-2-1-3-5-6/h3-7,9,17H,1-2H3;1-5H,(H,8,9)
    • InChI Key: WSJVCBGQVUAILT-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C1=CC=CC=C1)C(C(C(F)(F)F)O)(F)F.C1=CC=C(C=C1)C(=O)O

Computed Properties

  • Exact Mass: 406.10236181g/mol
  • Monoisotopic Mass: 406.10236181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

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